Cas no 2483829-93-0 (3-15N, 97-99%) 97% PURE)

• Product Name: 3-15N, 97-99%) 97% PURE
• CAS No: 2483829-93-0
• MF: C₃H₇N₃O₂
• MW: 120.085298776627
• CID: 5466561
• PubChem ID: 168007042
• Update Time: 2026-03-10

3-15N, 97-99%) 97% PURE Chemical and Physical Properties

Names and Identifiers

• GUANIDINOACETIC ACID (1,2-13C2, 97-99%
• 3-15N, 97-99%) 97% PURE
• Carbamimidoylglycine-13C2-15N
• Glycocyamine-15N,13C2
• HY-W021448S1
• 2483829-93-0
• CS-0542277

• Inchi： 1S/C3H7N3O2/c4-3(5)6-1-2(7)8/h1H2,(H,7,8)(H4,4,5,6)/i1+1,2+1,6+1
• InChI Key： BPMFZUMJYQTVII-LQAOFMTQSA-N
• SMILES： O[13C](=O)[13CH2][15NH]C(=N)N

Computed Properties

• Exact Mass: 120.05757104g/mol
• Monoisotopic Mass: 120.05757104g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 102Ų

Additional information on 3-15N, 97-99%) 97% PURE

Compound CAS No. 2483829-93-0: 3-15N (97% Pure)

The compound with CAS number 2483829-93-0, commonly referred to as 3-15N, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound, with a purity level of 97%, is widely recognized for its unique properties and applications in various fields. Recent advancements in chemical synthesis and characterization techniques have further highlighted its potential in cutting-edge research and industrial applications.

3-15N is a nitrogen-containing organic compound, and its structure has been extensively studied using modern spectroscopic methods. The compound exhibits remarkable stability under a wide range of conditions, making it an ideal candidate for use in demanding environments. Its high purity level ensures consistent performance across various applications, which is critical in industries where precision and reliability are paramount.

Recent studies have explored the electronic properties of CAS 2483829-93-0, revealing its potential as a component in advanced materials such as semiconductors and optoelectronic devices. Researchers have demonstrated that the compound's electronic configuration allows for efficient charge transport, which could revolutionize the field of electronics. Furthermore, its ability to form stable complexes with other elements has opened new avenues for catalytic applications in organic synthesis.

The synthesis of 3-15N involves a multi-step process that requires precise control over reaction conditions to achieve the desired purity levels. Innovations in green chemistry have also been applied to optimize the synthesis pathway, reducing environmental impact while maintaining product quality. These advancements underscore the commitment of the scientific community to sustainable practices in chemical manufacturing.

In terms of applications, 3-15N has found use in pharmaceutical research, where its unique properties make it a valuable tool for drug discovery and development. Its role as an intermediate in the synthesis of bioactive compounds has been well-documented, contributing to the advancement of novel therapeutic agents. Additionally, the compound has been utilized in materials science to enhance the performance of polymers and composites, offering solutions to challenges in aerospace and automotive industries.

The high purity of CAS 2483829-93-0 ensures that it meets stringent quality standards required by regulatory bodies worldwide. This makes it a preferred choice for researchers and manufacturers who prioritize safety and efficacy in their operations. As demand for specialized chemicals continues to grow, compounds like 3-15N are expected to play an increasingly important role in driving innovation across multiple sectors.

In conclusion, the compound with CAS number 2483829-93-0, known as 3-15N, represents a significant advancement in chemical science. Its exceptional properties, combined with cutting-edge research findings, position it as a key player in future technological developments. As industries continue to evolve, the demand for high-purity compounds like this one will undoubtedly grow, paving the way for new discoveries and applications.